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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B15569585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Vanillin-13C, an

isotopically labeled compound used as a tracer or internal standard in quantitative analysis.[1]

While Vanillin-13C is chemically identical to vanillin, its application in research settings

necessitates a thorough understanding of its safety profile and proper handling procedures to

ensure a safe laboratory environment.

Chemical and Physical Properties
Vanillin-13C shares its physical and chemical properties with unlabeled vanillin. The key

difference is the isotopic enrichment with Carbon-13.
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Property Value

Molecular Formula C₇¹³CH₈O₃

Molecular Weight
Approximately 153.16 g/mol (will vary slightly

based on the position and number of ¹³C atoms)

Appearance
White to yellowish crystalline powder or

needles[2][3]

Odor Pleasant, sweet, vanilla-like odor[2][4][5]

Melting Point 81-83 °C[3][6]

Boiling Point 285 °C[4][7]

Solubility
- Water: 10 g/L (25 °C)[3][7]- Ethanol:

Soluble[3]- Chloroform, Ether: Soluble[2][3][5]

Vapor Pressure 0.002 mmHg @ 25 °C

Auto-ignition Temperature >400 °C / >752 °F[8]

Toxicological Data
The toxicological profile of Vanillin-13C is considered to be the same as that of vanillin.
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Metric Value Species

LD50 Oral
1580 mg/kg to 3830 mg/kg[4]

[5][9]
Rat

LD50 Dermal
>2000 mg/kg to >5010

mg/kg[4][9]
Rabbit

Eye Irritation
Causes serious eye irritation[9]

[10][11]
-

Skin Sensitization
May cause an allergic skin

reaction[11]
-

Carcinogenicity

Not classified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA[6]

-

Aquatic Toxicity (Acute)

LC50 (Fathead Minnow, 96h):

57 mg/L[12]EC50 (Daphnia

magna, 48h): 36.6 mg/L

Fish, Daphnia

Aquatic Toxicity (Chronic)
NOEC (Daphnia magna, 21d):

5.9 mg/L[12]
Daphnia

Hazard Identification and GHS Classification
Vanillin-13C is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[11]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[9][10][11]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[11]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 3): Harmful to aquatic

life with long-lasting effects.[10]

Signal Word: Warning[9][11]
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Hazard Statements:

H302: Harmful if swallowed.[11]

H317: May cause an allergic skin reaction.[11]

H319: Causes serious eye irritation.[9][10][11]

H412: Harmful to aquatic life with long lasting effects.[10]

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the integrity of Vanillin-13C and ensure

personnel safety.

General Handling Workflow
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Preparation

Handling

Post-Handling

Read SDS

Don PPE

Understand hazards

Work in Ventilated Area

Enter lab

Avoid Dust Formation

Minimize airborne particles

Avoid Contact

Prevent skin/eye exposure

No Eating/Drinking

Prevent ingestion

Wash Hands

After handling

Clean Work Area

Maintain hygiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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